Cas no 1261560-45-5 (2,3-Bis(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid)

• Product Name: 2,3-Bis(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid
• CAS No: 1261560-45-5
• MF: C₂₁H₁₃F₆NO₄
• MW: 457.322646856308
• CID: 4987844
• Update Time: 2025-06-15

2,3-Bis(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid

• Inchi： 1S/C21H13F6NO4/c22-20(23,24)31-15-5-1-3-12(9-15)18-13(11-17(29)30)7-8-28-19(18)14-4-2-6-16(10-14)32-21(25,26)27/h1-10H,11H2,(H,29,30)
• InChI Key： SDILOCXVRAVJDL-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C(C2C=CC=C(C=2)OC(F)(F)F)=NC=CC=1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 628
• XLogP3: 6
• Topological Polar Surface Area: 68.6

Additional information on 2,3-Bis(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid

Introduction to 2,3-Bis(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS No: 1261560-45-5)

2,3-Bis(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid, identified by its CAS number 1261560-45-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a pyridine core substituted with two phenyl groups, each bearing a trifluoromethoxy moiety, and an acetic acid side chain at the 4-position of the pyridine ring. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The presence of multiple fluorine atoms in the trifluoromethoxy groups introduces a high degree of lipophilicity and electronic modulation, which can significantly influence the pharmacokinetic and pharmacodynamic properties of the compound. This characteristic is particularly valuable in medicinal chemistry, where fine-tuning of molecular properties is often required to achieve optimal therapeutic efficacy and minimal side effects.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific biological pathways implicated in various diseases. The pyridine scaffold in 2,3-Bis(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid is known to interact with a variety of biological targets, including enzymes and receptors. The substitution pattern on the phenyl rings further enhances the compound's ability to bind selectively to these targets, making it a versatile tool for biochemical and pharmacological studies.

One of the most compelling aspects of this compound is its potential application in the development of treatments for neurological disorders. Research has shown that molecules with similar structural motifs can modulate neurotransmitter systems, which are often dysregulated in conditions such as Alzheimer's disease, Parkinson's disease, and depression. The acetic acid side chain provides a pharmacophoric element that can interact with specific amino acid residues in target proteins, potentially leading to the development of novel therapeutic agents.

The trifluoromethoxy groups also contribute to the compound's metabolic stability, which is a critical factor in drug design. By preventing rapid degradation by metabolic enzymes, these groups help to extend the half-life of the drug in vivo, thereby improving its bioavailability and therapeutic window. This stability is particularly important for chronic treatments where consistent drug levels are essential for efficacy.

Furthermore, the electronic properties of the trifluoromethoxy groups can be exploited to enhance binding affinity through dipole interactions and hydrogen bonding. These interactions are crucial for achieving high specificity and selectivity in drug design. The combination of these features makes 2,3-Bis(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid a promising candidate for further development as an inhibitor or modulator of relevant biological pathways.

In academic research, this compound has been employed as a key intermediate in synthesizing more complex molecules with potential therapeutic applications. Its versatility allows chemists to explore various structural modifications while maintaining key pharmacophoric elements necessary for biological activity. This flexibility is highly valued in drug discovery programs where rapid iteration and optimization are essential.

The synthesis of 2,3-Bis(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination processes, are often employed to construct the desired molecular framework efficiently. These methods highlight the compound's complexity and the expertise required for its preparation.

Evaluation of this compound's biological activity has revealed several interesting properties that warrant further investigation. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting potential utility in treating inflammatory diseases. Additionally, preliminary cell-based assays indicate that it may exhibit neuroprotective effects, which could be relevant for conditions like neurodegenerative disorders.

The pharmacokinetic profile of 2,3-Bis(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid is another area of active research. By leveraging computational modeling and experimental techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, researchers are gaining insights into how the compound behaves within biological systems. These studies aim to identify potential liabilities early in the development process, thereby reducing risks associated with clinical trials.

The impact of fluorine substitution on drug-like properties has been extensively studied, and compounds like this one serve as valuable models for understanding these effects. The trifluoromethoxy groups not only enhance lipophilicity but also influence solubility and permeability across biological membranes. These properties are critical determinants of a drug's overall efficacy and are carefully considered during lead optimization.

In conclusion, 2,3-Bis(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS No: 1261560-45-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders and other diseases make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.